Tricholomalide B
Overview
Description
Tricholomalide B is a natural product found in Tricholoma with data available.
Scientific Research Applications
Total Synthesis and Structural Revision
A significant advancement in the study of Tricholomalide B involves its total synthesis and the revision of its structural assignment. Researchers accomplished the synthesis of Tricholomalide B through key transformations, including a ketene [2 + 2] cycloaddition and a Grignard-type reaction. This synthesis not only confirmed the compound's structure but also corrected previous misassignments, highlighting the compound's complex diterpenoid nature and underscoring the intricate methods required for its synthesis (Zhang Wang, S. Min, & S. Danishefsky, 2009).
Neurotrophic Effects
Tricholomalide B, along with other derivatives, has been identified for its neurotrophic properties. Research has shown that tricholomalides can significantly induce neurite outgrowth in rat pheochromocytoma cells at specific concentrations. This discovery suggests potential applications in neurodegenerative disease research or treatments aiming to enhance neuronal growth or repair (S. Tsukamoto, Abdulgafor D. Macabalang, K. Nakatani, Y. Obara, N. Nakahata, & T. Ohta, 2003).
properties
Product Name |
Tricholomalide B |
|---|---|
Molecular Formula |
C20H28O5 |
Molecular Weight |
348.4 g/mol |
IUPAC Name |
(3aR,4S,8S,8aS,9aR)-4-hydroxy-4-(3-hydroxyprop-1-en-2-yl)-3a,8a-dimethyl-8-propan-2-yl-7,8,9,9a-tetrahydro-3H-azuleno[5,6-b]furan-2,6-dione |
InChI |
InChI=1S/C20H28O5/c1-11(2)13-6-15(22)14-7-20(24,12(3)10-21)19(5)9-17(23)25-16(19)8-18(13,14)4/h7,11,13,16,21,24H,3,6,8-10H2,1-2,4-5H3/t13-,16+,18-,19+,20-/m0/s1 |
InChI Key |
CMFMNGXFTLTMOH-XAYHPSFQSA-N |
Isomeric SMILES |
CC(C)[C@@H]1CC(=O)C2=C[C@@]([C@@]3(CC(=O)O[C@@H]3C[C@@]12C)C)(C(=C)CO)O |
Canonical SMILES |
CC(C)C1CC(=O)C2=CC(C3(CC(=O)OC3CC12C)C)(C(=C)CO)O |
synonyms |
tricholomalide B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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